1,3-Thiazolidin-3-ium-4-carboxylate 1,3-Thiazolidin-3-ium-4-carboxylate Timonacic is a cyclic sulfur amino acid derivative with potential antineoplastic and antioxidant activities. Acting on cellular membranes of malignant cells through an unknown mechanism, timonacic may induce malignant cells to revert back to an untransformed state. This agent may also restore contact inhibition, a phenomenon characterized by the paracrine inhibition of mitosis following the formation of a critical cell mass, presumably the result of cell-to-cell signal transfer. Timonacic may also produce antioxidant effects secondary to its release of cysteine and restoration of glutathione concentrations.
Timonacic has been used in trials studying the treatment of HIV Infections.
Thioproline is a sulfur-containing amino acid that is proline in which the methylene group at position 4 is replaced by a sulfur atom. It has a role as a hepatoprotective agent, an antioxidant and an antidote. It is a sulfur-containing amino acid, a thiazolidinemonocarboxylic acid and a non-proteinogenic alpha-amino acid. It is a tautomer of a thioproline zwitterion.
Brand Name: Vulcanchem
CAS No.: 444-27-9
VCID: VC0545384
InChI: InChI=1S/C4H7NO2S/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7)
SMILES: C1C([NH2+]CS1)C(=O)[O-]
Molecular Formula: C4H7NO2S
Molecular Weight: 133.17 g/mol

1,3-Thiazolidin-3-ium-4-carboxylate

CAS No.: 444-27-9

Inhibitors

VCID: VC0545384

Molecular Formula: C4H7NO2S

Molecular Weight: 133.17 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

1,3-Thiazolidin-3-ium-4-carboxylate - 444-27-9

CAS No. 444-27-9
Product Name 1,3-Thiazolidin-3-ium-4-carboxylate
Molecular Formula C4H7NO2S
Molecular Weight 133.17 g/mol
IUPAC Name 1,3-thiazolidin-3-ium-4-carboxylate
Standard InChI InChI=1S/C4H7NO2S/c6-4(7)3-1-8-2-5-3/h3,5H,1-2H2,(H,6,7)
Standard InChIKey DZLNHFMRPBPULJ-UHFFFAOYSA-N
SMILES C1C([NH2+]CS1)C(=O)[O-]
Canonical SMILES C1C([NH2+]CS1)C(=O)[O-]
Appearance Solid powder
Melting Point 196.5 °C
Description Timonacic is a cyclic sulfur amino acid derivative with potential antineoplastic and antioxidant activities. Acting on cellular membranes of malignant cells through an unknown mechanism, timonacic may induce malignant cells to revert back to an untransformed state. This agent may also restore contact inhibition, a phenomenon characterized by the paracrine inhibition of mitosis following the formation of a critical cell mass, presumably the result of cell-to-cell signal transfer. Timonacic may also produce antioxidant effects secondary to its release of cysteine and restoration of glutathione concentrations.
Timonacic has been used in trials studying the treatment of HIV Infections.
Thioproline is a sulfur-containing amino acid that is proline in which the methylene group at position 4 is replaced by a sulfur atom. It has a role as a hepatoprotective agent, an antioxidant and an antidote. It is a sulfur-containing amino acid, a thiazolidinemonocarboxylic acid and a non-proteinogenic alpha-amino acid. It is a tautomer of a thioproline zwitterion.
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 35041-11-3 (hydrochloride salt)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms gamma-thiaproline
Heparegen
norgamem
thiaproline
thiazolidine-4-carboxylic acid
thiazolidine-4-carboxylic acid, (R)-isomer
thiazolidine-4-carboxylic acid, sodium salt
thioproline
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